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Compound of Interest

Compound Name: Avenanthramide B

CAS No.: 108605-69-2

Cat. No.: B1250960

Get Quote

Introduction: The Significance of Avenanthramide B
in Analytical Chemistry
Avenanthramide B is a phenolic alkaloid predominantly found in oats (Avena sativa) that has

garnered significant attention for its potent antioxidant, anti-inflammatory, and anti-irritant

properties.[1] As interest in the therapeutic and cosmetic applications of oat-derived

compounds grows, the need for accurate and reliable quantification of Avenanthramide B in

various matrices becomes paramount for researchers, scientists, and drug development

professionals.[2][3] This document provides a comprehensive guide to the use of

Avenanthramide B as a chromatographic standard, offering detailed protocols and expert

insights to ensure analytical precision and trustworthiness in your results.

Avenanthramide B, with the chemical name 5-hydroxy-2-[[(E)-3-(4-hydroxy-3-

methoxyphenyl)prop-2-enoyl]amino]benzoic acid, is one of the major avenanthramides found in

oats.[4][5] Its distinct chemical structure necessitates carefully optimized analytical methods to

achieve accurate separation and quantification. This guide will delve into the critical aspects of

employing Avenanthramide B as a reference standard, from understanding its fundamental

properties to implementing robust chromatographic workflows.
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Physicochemical Properties of Avenanthramide B
A thorough understanding of the physicochemical properties of Avenanthramide B is the

foundation for developing reliable analytical methods. This knowledge informs choices

regarding solvent selection, storage conditions, and potential challenges during analysis.

Property Value Source

Molecular Formula C₁₇H₁₅NO₆ [4][6][7]

Molecular Weight 329.30 g/mol [4][7][8]

CAS Number 108605-69-2 [4][6][7]

Appearance Solid [4]

Purity (as analytical standard) ≥98.0% (HPLC)

Storage Temperature 2-8°C

IUPAC Name

5-hydroxy-2-[[(E)-3-(4-hydroxy-

3-methoxyphenyl)prop-2-

enoyl]amino]benzoic acid

[4]

Expert Insight: The phenolic nature of Avenanthramide B makes it susceptible to oxidation.

Therefore, proper storage in a cool, dark, and dry place is crucial to maintain its integrity as a

standard. It is also sensitive to higher temperatures, especially at neutral and alkaline pH.[1][9]

Chromatographic Analysis Workflow
The following diagram illustrates a typical workflow for the chromatographic analysis of

Avenanthramide B, from standard preparation to data analysis. This systematic approach

ensures reproducibility and accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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